Cas no 2171709-03-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171709-03-6
• MF: C₂₄H₂₂F₂N₄O₅
• MW: 484.452092647552
• CID: 6482367
• PubChem ID: 165526405
• Update Time: 2025-06-08

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid
• EN300-1499381
• 2171709-03-6
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C24H22F2N4O5/c25-21(26)9-20(23(33)28-14-10-27-30(11-14)12-22(31)32)29-24(34)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,10-11,19-21H,9,12-13H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： QLCDZXWXQBPCHU-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1C=NN(CC(=O)O)C=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 484.15582614g/mol
• Monoisotopic Mass: 484.15582614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid

Research Briefing on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid (CAS: 2171709-03-6)

In recent years, the compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid (CAS: 2171709-03-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and Fmoc-protected structure, has shown promising potential in drug discovery, particularly in the development of novel protease inhibitors and targeted therapeutics. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the incorporation of the difluorobutanamide moiety, which is critical for its bioactivity. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound.

From a biological perspective, this compound has demonstrated notable inhibitory effects against specific proteases, such as cathepsin B and legumain, which are implicated in cancer progression and neurodegenerative diseases. In vitro assays using human cell lines have revealed that the difluorinated side chain enhances the compound's binding affinity and selectivity, reducing off-target effects. Furthermore, the Fmoc group serves as a protective moiety during synthesis while also contributing to the compound's stability in physiological environments.

Recent preclinical studies have explored the therapeutic potential of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid in oncology. For instance, in murine models of colorectal cancer, the compound exhibited significant tumor growth inhibition when administered in combination with standard chemotherapeutic agents. Mechanistic studies suggest that this effect is mediated through the disruption of protease-dependent signaling pathways, leading to apoptosis in cancer cells. These findings underscore the compound's potential as an adjunct therapy in cancer treatment.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Researchers are also investigating prodrug strategies to enhance the compound's delivery to target tissues. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-1H-pyrazol-1-yl}acetic acid represents a compelling candidate for further investigation in chemical biology and drug development. Its unique structural features and demonstrated bioactivity position it as a valuable tool for understanding protease mechanisms and designing next-generation therapeutics. Future research should focus on optimizing its pharmacological properties and expanding its applications to other disease areas.